Cas no 2648940-01-4 (tert-butyl N-[2-(cyclohexylamino)ethyl]carbamate hydrochloride)

• Product Name: tert-butyl N-[2-(cyclohexylamino)ethyl]carbamate hydrochloride
• CAS No: 2648940-01-4
• MF: C₁₃H₂₇ClN₂O₂
• MW: 278.818682909012
• CID: 5928805
• PubChem ID: 155973375
• Update Time: 2025-05-19

tert-butyl N-[2-(cyclohexylamino)ethyl]carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(cyclohexylamino)ethyl]carbamate hydrochloride
• EN300-27780662
• 2648940-01-4

• Inchi： 1S/C13H26N2O2.ClH/c1-13(2,3)17-12(16)15-10-9-14-11-7-5-4-6-8-11;/h11,14H,4-10H2,1-3H3,(H,15,16);1H
• InChI Key： IREIASYAQWXGIJ-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)CCNC(=O)OC(C)(C)C.Cl

Computed Properties

• Exact Mass: 278.1761058g/mol
• Monoisotopic Mass: 278.1761058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-[2-(cyclohexylamino)ethyl]carbamate hydrochloride

Introduction to Tert-butyl N-[2-(cyclohexylamino)ethyl]carbamate Hydrochloride (CAS No. 2648940-01-4)

Tert-butyl N-[2-(cyclohexylamino)ethyl]carbamate hydrochloride, with the chemical formula C₁₄H₂₆N₂O₂·HCl, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The CAS number 2648940-01-4 serves as a unique identifier, ensuring precise recognition and differentiation in scientific literature and industrial applications.

The product name Tert-butyl N-[2-(cyclohexylamino)ethyl]carbamate hydrochloride encapsulates its chemical structure, highlighting key functional groups that contribute to its reactivity and biological activity. The presence of a tert-butyl group enhances the compound's stability and lipophilicity, making it a valuable candidate for formulation in various pharmaceutical applications. Additionally, the carbamate moiety and the cyclohexylamino side chain introduce specific interactions that can be exploited for therapeutic purposes.

In recent years, there has been growing interest in carbamate derivatives due to their diverse biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active compounds. The Tert-butyl N-[2-(cyclohexylamino)ethyl]carbamate hydrochloride is no exception, showing promise in several research areas, particularly in the development of novel therapeutics.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. Researchers have been exploring its utility as a precursor in the synthesis of more complex molecules with targeted biological effects. The tert-butyl group, being a bulky alkyl group, can influence the pharmacokinetic properties of derived compounds, potentially enhancing their bioavailability and metabolic stability. This characteristic makes it an attractive scaffold for further derivatization.

The N-[2-(cyclohexylamino)ethyl]carbamate moiety contributes to the compound's overall solubility and interaction with biological targets. The cyclohexylamino group, in particular, is known for its ability to form stable hydrogen bonds with various biomolecules, which can be leveraged to design molecules with improved binding affinity and selectivity. These properties are crucial for developing drugs that can interact effectively with their intended targets while minimizing off-target effects.

Recent studies have begun to uncover the therapeutic potential of carbamate derivatives. For instance, some research suggests that carbamates may have anti-inflammatory and analgesic properties, making them suitable candidates for treating chronic pain conditions. Additionally, their ability to modulate enzyme activity has led to investigations into their potential as kinase inhibitors or other enzyme-targeted therapies.

The hydrochloride salt form of Tert-butyl N-[2-(cyclohexylamino)ethyl]carbamate enhances its solubility in aqueous solutions, which is beneficial for formulation into injectable or oral dosage forms. This improved solubility can lead to better drug delivery systems and more consistent therapeutic outcomes. Furthermore, the salt form often exhibits greater stability under storage conditions, reducing degradation and extending shelf life.

In conclusion, Tert-butyl N-[2-(cyclohexylamino)ethyl]carbamate hydrochloride (CAS No. 2648940-01-4) represents a promising compound in pharmaceutical research. Its unique structural features and functional groups make it a versatile intermediate for drug development. As research continues to uncover new applications and therapeutic benefits, this compound is poised to play a significant role in the next generation of pharmaceutical innovations.